Ethyl 2-(2,3-dihydrobenzofuran-5-yl)-2-oxoacetate

• IUPAC Name: ethyl 2-(2,3-dihydro-1-benzofuran-5-yl)-2-oxoacetate
• InChI: InChI=1S/C12H12O4/c1-2-15-12(14)11(13)9-3-4-10-8(7-9)5-6-16-10/h3-4,7H,2,5-6H2,1H3
• InChI Key: XRQKMGXVZPINMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CC2=C(C=C1)OCC2
• Molecular Formula: C12H12O4
• DSSTOX Substance ID: DTXSID801260281
• Molecular Weight: 220.22 g/mol
• CAS RN: 79002-49-6

Description

Ethyl 2-(2,3-dihydrobenzofuran-5-yl)-2-oxoacetate is a chemical compound with a benzofuran ring as the core. Benzofurans are a class of heterocyclic compounds widely found in nature and have many biological activities. They are the basic building blocks for drug synthesis and chemical raw materials.

Synthesis Analysis

The target compound ethyl 3-(2,3-dihydrobenzofuran-5-yl)-2-propenoate was synthesized by a two-step reaction. A single crystal of this compound was grown in a suitable solvent system.

Molecular Structure Analysis

The structure of this compound was confirmed by 1H and 13C NMR, MS, FT-IR, and X-ray single crystal diffraction methods. The crystal structure of the target compound was optimized by density functional theory calculations. The results showed that the single crystal structure determined by X-ray crystal diffraction was consistent with the molecular structure after DFT optimization.

Chemical Reactions Analysis

The structure of 2,3-dihydrobenzofuran contains a saturated five-membered oxygen heterocycle fused with a benzene ring. Oxygen atoms are adjacent to aromatic systems.

Physical And Chemical Properties Analysis

The molecular weight of Ethyl (E)-3-(2,3-dihydrobenzofuran-5-yl)-2-propenoate is 218.25. It is a solid at room temperature.

Mechanism of Action

Compounds containing benzofuran structures have been shown to be kinase inhibitors that exert their antiproliferative activities through a variety of cell proliferation inhibitory mechanisms, including induction of apoptosis and inhibition of VEGFR-2.

Safety and Hazards

This compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352.

Future Directions

Benzofuran derivatives exhibit nerve growth factor activating activity, anti-inflammatory, antioxidant properties, anti-Alzheimer’s disease, antibacterial activity, and anticancer activity. Therefore, the study of this compound and its derivatives could have significant implications in the field of medicinal chemistry.